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Compound of Interest

Compound Name:
4-Hydroxy-3-methylphenyl

thiocyanate

Cat. No.: B030321 Get Quote

Essential Safety & Handling: 4-Hydroxy-3-
methylphenyl thiocyanate
This guide provides immediate safety, handling, and disposal protocols for 4-Hydroxy-3-
methylphenyl thiocyanate, tailored for research and drug development professionals. Note

that a specific Safety Data Sheet (SDS) for this compound was not available; therefore, these

recommendations are based on general safety protocols for thiocyanate compounds. A

substance-specific risk assessment is imperative before commencing any work.

Hazard Assessment: 4-Hydroxy-3-methylphenyl thiocyanate is classified as Acute Toxicity 4

Oral, signified by the GHS07 pictogram (exclamation mark) and the "Warning" signal word. The

primary hazard code is H302: Harmful if swallowed. General hazards for thiocyanates can also

include skin and eye irritation.[1][2]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is critical to mitigate exposure risks. The following table outlines

the recommended PPE for handling 4-Hydroxy-3-methylphenyl thiocyanate.
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Equipment Specification Purpose

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

splash goggles.

Protects eyes from splashes of

solutions or contact with solid

particles.[3][4]

Lab Coat Standard laboratory coat.
Protects skin and personal

clothing from contamination.

Gloves Disposable nitrile gloves.
Prevents direct skin contact

with the chemical.[3]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

operations with a potential for

aerosol or dust generation.

Minimizes inhalation of the

compound.[1][5]

Operational Plan:

Safe handling practices are paramount to ensure personnel safety and experimental integrity.

1. Engineering Controls:

Always handle 4-Hydroxy-3-methylphenyl thiocyanate in a certified chemical fume hood

to minimize inhalation exposure.[5]

Ensure an emergency eyewash station and safety shower are readily accessible in the

immediate work area.[1][3]

2. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Weighing and Transfer:

Perform all weighing and transfers within a chemical fume hood to contain any dust or

particles.

Use a spatula for solid transfers to minimize dust creation.
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Dissolving: When dissolving the solid, add the solvent slowly to the solid to avoid splashing.

General Practices:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[1]

Wash hands thoroughly after handling the compound.[3]

Emergency Procedures:

Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency Procedure

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area. For small spills, absorb the

material with an inert substance (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.[1][5] For large spills,

contact your institution's environmental health

and safety department.

Disposal Plan:
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All waste containing 4-Hydroxy-3-methylphenyl thiocyanate must be treated as hazardous

waste.

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh

boats, pipette tips), in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and

appropriate hazardous waste container.

Disposal: Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific disposal

procedures.

Workflow for Safe Handling and Emergency Response
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Workflow for Handling 4-Hydroxy-3-methylphenyl thiocyanate

Preparation

Handling (in Fume Hood)

Post-Handling Emergency Response

Don Appropriate PPE

Verify Fume Hood Function

Weigh Compound

Proceed if Safe

Transfer Compound

Spill Personal Exposure

Dissolve Compound

Decontaminate Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Evacuate Area Contain SpillNotify EHS Skin Contact: Wash 15 minEye Contact: Flush 15 min Inhalation: Move to Fresh Air Ingestion: Rinse Mouth

seek_medical

Seek Medical AttentionSeek Medical Attention Seek Medical Attention Seek Medical Attention

Click to download full resolution via product page

Caption: Safe handling and emergency workflow for 4-Hydroxy-3-methylphenyl thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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